Cas no 97572-00-4 (N,N-diethyl-N'-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]ethane-1,2-diamine)

• Product name: N,N-diethyl-N'-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]ethane-1,2-diamine
• CAS No: 97572-00-4
• MF: C₂₀H₂₅N₃OS
• MW: 355.497
• CID: 1989030
• PubChem ID: 3024937

N,N-diethyl-N'-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-N'-[2-oxo-2-(10H-phenothiazin-10-yl)ethyl]ethane-1,2-diamine
• 2-[2-(diethylamino)ethylamino]-1-phenothiazin-10-ylethanone
• BRN 0041721
• Phenothiazine, 10-(N-(2-(diethylamino)ethyl)glycyl)-
• DTXSID60243052
• 10-(N-(2-(Diethylamino)ethyl)glycyl)phenothiazine
• 97572-00-4
• 4-27-00-01274 (Beilstein Handbook Reference)
• DTXCID60165543

• Inchi： InChI=1S/C20H25N3OS/c1-3-22(4-2)14-13-21-15-20(24)23-16-9-5-7-11-18(16)25-19-12-8-6-10-17(19)23/h5-12,21H,3-4,13-15H2,1-2H3
• InChI Key： UPRAHISULZFIQU-UHFFFAOYSA-N
• SMILES： CCN(CC)CCNCC(=O)N1C2=CC=CC=C2SC3=CC=CC=C31

Computed Properties

• Exact Mass: 355.17183360Da
• Monoisotopic Mass: 355.17183360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.9Ų